Cas no 219652-62-7 (3,4-Pyridinedicarboxylicacid, 1,6-dihydro-6-thioxo-)

• Product Name: 3,4-Pyridinedicarboxylicacid, 1,6-dihydro-6-thioxo-
• CAS No: 219652-62-7
• MF: C₇H₅NO₄S
• MW: 199.183900594711
• CID: 243678
• PubChem ID: 2762494
• Update Time: 2025-04-19

3,4-Pyridinedicarboxylicacid, 1,6-dihydro-6-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarboxylicacid, 1,6-dihydro-6-thioxo-
• 6-MERCAPTOPYRIDINE-3,4-DICARBOXYLIC ACID
• 6-sulfanylidene-1H-pyridine-3,4-dicarboxylic acid
• 3,4-Pyridinedicarboxylicacid,1,6-dihydro-6-thioxo
• 6-thioxo-1,6-dihydropyridine-3,4-dicarboxylic acid
• DTXSID90376261
• FT-0607002
• 1,6-Dihydro-6-thioxo-3,4-pyridinedicarboxylic acid
• AKOS006285367
• 219652-62-7

• Inchi： 1S/C7H5NO4S/c9-6(10)3-1-5(13)8-2-4(3)7(11)12/h1-2H,(H,8,13)(H,9,10)(H,11,12)
• InChI Key： RFEGTCJZTPPQTJ-UHFFFAOYSA-N
• SMILES： S=C1C=C(C(=O)O)C(C(=O)O)=CN1

Computed Properties

• Exact Mass: 198.99400
• Monoisotopic Mass: 198.99392881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 283.7°Cat760mmHg
• Flash Point: 125.4°C
• Refractive Index: 1.73
• PSA: 126.29000
• LogP: 0.76670